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Introduction
The Electrophoretic Mobility Shift Assay (EMSA), also known as a gel shift or gel retardation

assay, is a widely used technique to study protein-DNA interactions. This method is based on

the principle that a protein-DNA complex migrates more slowly than the free DNA fragment

through a non-denaturing polyacrylamide or agarose gel. This application note provides a

detailed protocol for performing EMSA to qualitatively and quantitatively analyze the binding of

E. coli RecG protein to its preferred DNA substrates, such as forked DNA and Holliday

junctions.

RecG is a crucial helicase involved in DNA repair and recombination, specifically in the

processing of stalled replication forks.[1][2][3] It recognizes and binds to branched DNA

structures, catalyzing their branch migration.[3][4] Understanding the binding affinity and

specificity of RecG to these structures is essential for elucidating its biological function and for

the development of potential therapeutic inhibitors.
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Core Principles of RecG EMSA
The assay involves incubating purified RecG protein with a labeled DNA probe that mimics a

physiological substrate (e.g., a forked duplex or a Holliday junction). The reaction mixture is

then subjected to electrophoresis on a native gel. The mobility of the DNA probe is retarded

upon binding to RecG, resulting in a "shifted" band corresponding to the RecG-DNA complex.

The fraction of bound DNA can be quantified to determine the binding affinity (dissociation

constant, Kd).

Experimental Protocols
Part 1: Purification of Recombinant His-tagged RecG
Protein
This protocol provides a general guideline for the overexpression and purification of His-tagged

E. coli RecG from a bacterial expression system.[5][6][7]

1.1. Overexpression of RecG:

Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with a plasmid

encoding His-tagged RecG.

Inoculate a single colony into 50 mL of LB medium containing the appropriate antibiotic and

grow overnight at 37°C with shaking.

The next day, inoculate 1 L of LB medium with the overnight culture and grow at 37°C with

shaking until the OD600 reaches 0.5-0.6.

Induce protein expression by adding IPTG to a final concentration of 0.4-1 mM.

Continue to grow the culture for an additional 3-4 hours at 30-37°C.[5][7]

Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be

stored at -80°C or used immediately.

1.2. Cell Lysis:
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Resuspend the cell pellet in 20-30 mL of ice-cold Lysis Buffer (50 mM Tris-HCl pH 8.0, 500

mM NaCl, 10 mM imidazole, 1 mM PMSF, 1 mg/mL lysozyme).

Incubate on ice for 30 minutes.

Sonicate the cell suspension on ice to ensure complete lysis and to shear the genomic DNA.

Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

1.3. Affinity Chromatography:

Equilibrate a Ni-NTA affinity column with 10 column volumes of Lysis Buffer (without

lysozyme and PMSF).

Load the clarified lysate onto the column at a slow flow rate (0.5-1 mL/min).

Wash the column with 20 column volumes of Wash Buffer (50 mM Tris-HCl pH 8.0, 500 mM

NaCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

Elute the His-tagged RecG protein with Elution Buffer (50 mM Tris-HCl pH 8.0, 500 mM

NaCl, 250-500 mM imidazole). Collect fractions and monitor protein elution by measuring

absorbance at 280 nm or by Bradford assay.

1.4. Protein Dialysis and Storage:

Pool the fractions containing the purified RecG protein.

Dialyze the protein against a suitable storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM

NaCl, 1 mM DTT, 50% glycerol) to remove imidazole and for long-term stability.

Determine the protein concentration using a Bradford assay or by measuring A280.

Aliquot the purified protein and store at -80°C.

Part 2: Preparation of Labeled DNA Substrates
RecG preferentially binds to branched DNA structures.[1][4] Forked DNA and Holliday junctions

are common substrates used in RecG EMSA. These can be prepared by annealing synthetic
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oligonucleotides. One of the oligonucleotides is typically labeled for detection. Non-radioactive

labeling with fluorescent dyes (e.g., 6-FAM, Cy5) is a common and safer alternative to

radioactive labeling.

2.1. Oligonucleotide Design:

Forked DNA Substrate: Requires at least three oligonucleotides to form a Y-shaped

structure.

Holliday Junction Substrate: Requires four oligonucleotides that can anneal to form a four-

way junction.

2.2. Example Oligonucleotide Sequences for a Forked DNA Substrate:

Oligo Name Sequence (5' to 3') Modification

Strand 1
GCT AAT TCG AGC TCG
GTA CCC GGG GAT CCT
CTA GAG TCA CCT

5' 6-FAM

Strand 2

AGG TGA CTC TAG AGG ATC

CCC GGG TAC CGA GCT

CGA ATT AGC

None

| Strand 3 | GCT AAT TCG AGC TCG GTA CCC GGG GAT CCT CTA GAG TCA CCT GCA

GGC ATG CAA GCT TGG CAC TGG CCG TCG TTT TAC | None |

2.3. Annealing Protocol:

Resuspend the oligonucleotides in annealing buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM

NaCl, 1 mM EDTA).

Mix the oligonucleotides in equimolar amounts in a microcentrifuge tube.

Heat the mixture to 95°C for 5 minutes in a heat block or thermocycler.

Allow the mixture to cool slowly to room temperature over several hours. This can be

achieved by turning off the heat block and leaving the tube in it to cool.
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The annealed DNA substrate can be purified from a native polyacrylamide gel to ensure

homogeneity.

Part 3: RecG DNA Binding Reaction (EMSA)
3.1. Binding Buffer (5X):

100 mM Tris-HCl (pH 8.0)

250 mM KCl

25 mM MgCl2

5 mM DTT

50% Glycerol

0.5 mg/mL BSA

3.2. Binding Reaction Setup (20 µL total volume):

Prepare a master mix of the common reaction components.

In a microcentrifuge tube, combine the following on ice:

4 µL of 5X Binding Buffer

2 µL of 10X non-specific competitor DNA (e.g., 1 µg/µL poly(dI-dC))

X µL of purified RecG protein (titrate concentrations, e.g., 0-500 nM)

X µL of nuclease-free water to bring the volume to 19 µL.

Add 1 µL of the labeled DNA probe (final concentration typically 0.1-1 nM).

Gently mix and incubate at room temperature (or 37°C) for 20-30 minutes.

Part 4: Gel Electrophoresis and Detection
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4.1. Gel Preparation:

Prepare a 5-8% native polyacrylamide gel in 0.5X TBE buffer. The percentage of the gel may

need to be optimized depending on the size of the DNA substrate and the protein.

Pre-run the gel at 100-150V for 30-60 minutes in a cold room or using a cooling system to

remove any remaining ammonium persulfate and to equilibrate the gel temperature.[8]

4.2. Electrophoresis:

Add 2 µL of 10X native gel loading dye (without SDS or reducing agents) to each binding

reaction.

Carefully load the samples into the wells of the pre-run gel.

Run the gel at a constant voltage (e.g., 100-150V) in 0.5X TBE buffer until the dye front has

migrated an appropriate distance. Electrophoresis should be performed at 4°C to maintain

the stability of the protein-DNA complexes.

4.3. Detection:

Fluorescently Labeled Probes: Scan the gel using a fluorescence imager with the

appropriate excitation and emission filters for the dye used.

Radiolabeled Probes: Dry the gel and expose it to a phosphor screen or X-ray film.

Data Presentation and Quantitative Analysis
Quantitative Data Summary
The binding affinity of RecG for different DNA substrates can be determined by quantifying the

amount of free and bound DNA at various protein concentrations. The dissociation constant

(Kd) is the protein concentration at which half of the DNA probe is bound.
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DNA Substrate Organism
Dissociation
Constant (Kd)

Reference

Holliday Junction

Deinococcus

radiodurans (Wedge

Domain)

~100 nM [9]

Forked DNA Escherichia coli
High Affinity (specific

Kd not stated)
[10]

Holliday Junction Escherichia coli
High Affinity (specific

Kd not stated)
[2]

Note: The table will be populated with more specific Kd values as they are identified in the

literature. The provided values are indicative.

Protocol for Quantitative Analysis of EMSA Data
Image Quantification: Use gel imaging software (e.g., ImageJ) to quantify the intensity of the

bands corresponding to the free DNA probe and the shifted RecG-DNA complex in each

lane.

Calculate Fraction Bound: For each protein concentration, calculate the fraction of the DNA

probe that is bound using the following formula: Fraction Bound = Intensity of Bound DNA /

(Intensity of Bound DNA + Intensity of Free DNA)

Data Plotting: Plot the Fraction Bound as a function of the RecG protein concentration.

Kd Determination: Fit the data to a binding isotherm equation, such as the Hill equation,

using graphing software (e.g., GraphPad Prism, Origin). The Kd is the protein concentration

at which the Fraction Bound is 0.5.[11][12][13]
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Caption: Experimental workflow for the RecG Electrophoretic Mobility Shift Assay (EMSA).
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Caption: Logical relationship of RecG binding to branched DNA leading to a mobility shift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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